BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Overview of 2,4-
Dinitrodiphenylamine: Properties, Synthesis,
and Metabolism

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dinitrodiphenylamine

Cat. No.: B1346988

This guide provides an in-depth look at the chemical compound 2,4-Dinitrodiphenylamine
(DNDPA), targeting researchers, scientists, and professionals in drug development. It covers
the core physicochemical properties, a detailed experimental protocol for its synthesis, and an
illustration of its metabolic pathway under anaerobic conditions.

Core Physicochemical Properties

2,4-Dinitrodiphenylamine is a solid chemical compound with distinct characteristics.[1] The
primary quantitative data for this molecule are summarized below for clear reference.

Property Value

Molecular Formula C12HoN304[1][2][3]

Linear Formula (O2N)2CeHsNHCsH5[4]
Molecular Weight 259.22 g/mol [1][2][3][4]

Melting Point 159-161 °C[1][4][5]

Boiling Point 413.8 £ 35.0 °C at 760 mmHg|[5]
Density 1.4 £ 0.1 g/lcm3[5]

CAS Number 961-68-2[4]
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Experimental Protocol: Synthesis via Nucleophilic
Aromatic Substitution

The synthesis of 2,4-Dinitrodiphenylamine is commonly achieved through the nucleophilic
aromatic substitution reaction between 1-chloro-2,4-dinitrobenzene and aniline.[6] A general
procedure for this type of N-arylation reaction is detailed below.

Materials:

e Amine (e.g., Aniline)

Aryl Halide (e.g., 1-Chloro-2,4-dinitrobenzene)

20% Deep Eutectic Solvent (DES)

Ethanol

Cold Water

Procedure:

e Dissolve the amine (1.2 mmol) in a 20% Deep Eutectic Solvent (DES).
e Add the aryl halide (1 mmol) to the solution at room temperature.

 Stir the reaction mixture. The progress of the reaction should be monitored using Thin-Layer
Chromatography (TLC).

e Upon completion of the reaction, add cold water to the mixture.
» The precipitated solid product is then collected by filtration.
e The crude product is purified through recrystallization using ethanol.[7]

This reaction involves the nucleophilic attack of the aniline on the electron-deficient carbon of
the 1-chloro-2,4-dinitrobenzene, leading to the displacement of the chlorine atom.[6][8]
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Metabolic Pathway

Under anaerobic conditions, such as in sediment-water environments, 2,4-
Dinitrodiphenylamine undergoes metabolic degradation.[9] The initial and primary step in this
process is the reduction of the nitro group at the ortho-position of the molecule.[9] This
transformation is mediated by microorganisms, such as sulfate-reducing bacteria.[9]
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Caption: Anaerobic degradation pathway of 2,4-Dinitrodiphenylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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